Cas no 1269527-75-4 ([5-(4-Ethoxy-phenyl)-isoxazol-3-yl]-acetic acid)

[5-(4-Ethoxy-phenyl)-isoxazol-3-yl]-acetic acid is a synthetic organic compound featuring an isoxazole core substituted with a 4-ethoxyphenyl group and an acetic acid moiety. This structure confers versatility in chemical applications, particularly as an intermediate in pharmaceutical and agrochemical synthesis. The ethoxy-phenyl group enhances lipophilicity, potentially improving bioavailability in drug development, while the acetic acid functionality allows for further derivatization via esterification or amidation. Its well-defined molecular architecture ensures consistent reactivity, making it valuable for constructing heterocyclic frameworks. The compound is typically characterized by high purity and stability under standard storage conditions, ensuring reliable performance in research and industrial processes.

[5-(4-Ethoxy-phenyl)-isoxazol-3-yl]-acetic acid structure

1269527-75-4 structure

Product Name:[5-(4-Ethoxy-phenyl)-isoxazol-3-yl]-acetic acid

CAS No:1269527-75-4

MF:C₁₃H₁₃NO₄

MW:247.246623754501

CID:5187905

Update Time:2025-05-23

[5-(4-Ethoxy-phenyl)-isoxazol-3-yl]-acetic acid Chemical and Physical Properties

Names and Identifiers

- 2-(5-(4-Ethoxyphenyl)isoxazol-3-yl)aceticacid
- [5-(4-Ethoxy-phenyl)-isoxazol-3-yl]-acetic acid
- 2-(5-(4-Ethoxyphenyl)isoxazol-3-yl)acetic acid
- Inchi： 1S/C13H13NO4/c1-2-17-11-5-3-9(4-6-11)12-7-10(14-18-12)8-13(15)16/h3-7H,2,8H2,1H3,(H,15,16)
- InChI Key： VPKWTGDACZETEJ-UHFFFAOYSA-N
- SMILES： O1C(=CC(CC(=O)O)=N1)C1C=CC(=CC=1)OCC

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 18
Rotatable Bond Count: 5
Complexity: 276
XLogP3: 1.9
Topological Polar Surface Area: 72.6

[5-(4-Ethoxy-phenyl)-isoxazol-3-yl]-acetic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM492129-1g	2-(5-(4-Ethoxyphenyl)isoxazol-3-yl)aceticacid	1269527-75-4	97%	1g	$485	2024-08-02
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD609055-1g	2-(5-(4-Ethoxyphenyl)isoxazol-3-yl)acetic acid	1269527-75-4	97%	1g	￥3402.0	2023-04-03

[5-(4-Ethoxy-phenyl)-isoxazol-3-yl]-acetic acid Related Literature

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Additional information on [5-(4-Ethoxy-phenyl)-isoxazol-3-yl]-acetic acid

Recent Advances in the Study of [5-(4-Ethoxy-phenyl)-isoxazol-3-yl]-acetic acid (CAS: 1269527-75-4)

The compound [5-(4-Ethoxy-phenyl)-isoxazol-3-yl]-acetic acid (CAS: 1269527-75-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its isoxazole core and ethoxy-phenyl substituent, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, making it a subject of intense scientific inquiry.

One of the key areas of research has been the optimization of synthetic routes for [5-(4-Ethoxy-phenyl)-isoxazol-3-yl]-acetic acid. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that improves both the efficiency and scalability of production. This advancement is critical for facilitating further preclinical and clinical studies, as it ensures a reliable supply of the compound for research purposes.

Pharmacological investigations have revealed that [5-(4-Ethoxy-phenyl)-isoxazol-3-yl]-acetic acid exhibits potent anti-inflammatory and analgesic properties. In vitro and in vivo studies demonstrated its ability to inhibit key inflammatory mediators such as cyclooxygenase-2 (COX-2) and tumor necrosis factor-alpha (TNF-α). These findings suggest potential applications in the treatment of chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

Moreover, recent research has explored the compound's potential as an anticancer agent. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that [5-(4-Ethoxy-phenyl)-isoxazol-3-yl]-acetic acid induces apoptosis in certain cancer cell lines by modulating the PI3K/AKT signaling pathway. This discovery opens new avenues for the development of targeted cancer therapies, particularly for malignancies resistant to conventional treatments.

Despite these promising results, challenges remain in the clinical translation of [5-(4-Ethoxy-phenyl)-isoxazol-3-yl]-acetic acid. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further pharmacokinetic and toxicological studies. Ongoing research aims to optimize the compound's drug-like properties while maintaining its therapeutic efficacy.

In conclusion, [5-(4-Ethoxy-phenyl)-isoxazol-3-yl]-acetic acid (CAS: 1269527-75-4) represents a promising candidate for multiple therapeutic applications. Continued research efforts are essential to fully elucidate its mechanisms of action and to overcome the challenges associated with its development as a clinically viable drug. The compound's unique chemical structure and biological activity make it a valuable subject for future investigations in the field of chemical biology and drug discovery.